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Compound of Interest

Compound Name: Nikethamide (Standard)

Cat. No.: B1678874 Get Quote

For immediate release: This document provides essential guidance on the proper disposal

procedures for Nikethamide, a toxic and hazardous chemical. Researchers, scientists, and

drug development professionals must adhere to these protocols to ensure safety and

compliance with environmental regulations. Due to its hazardous nature, Nikethamide requires

specialized disposal methods and should not be treated as common laboratory waste.

Nikethamide is classified as toxic if swallowed and causes serious eye irritation.[1][2] Improper

disposal can lead to environmental contamination and pose a significant health risk. Therefore,

all personnel handling this substance must be thoroughly familiar with the following procedures.

Key Disposal Principles
The fundamental principle for Nikethamide disposal is to treat it as hazardous waste. It must be

disposed of in a safe manner that complies with all local, regional, national, and international

regulations.[1] Under no circumstances should Nikethamide or its containers be emptied into

drains or disposed of with general laboratory trash.[1]

All waste containing Nikethamide must be collected at a designated hazardous or special

waste collection point.[1] This ensures that the waste is handled by licensed and qualified

professionals who can manage its treatment and disposal safely.

Summary of Nikethamide Hazard and Disposal
Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1678874?utm_src=pdf-interest
https://sds.edqm.eu/pdf/SDS/EDQM_201600635_1.0_SDS_EN.pdf?ref=1519273349
https://file.medchemexpress.com/batch_PDF/HY-B1280/Nikethamide-SDS-MedChemExpress.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600635_1.0_SDS_EN.pdf?ref=1519273349
https://sds.edqm.eu/pdf/SDS/EDQM_201600635_1.0_SDS_EN.pdf?ref=1519273349
https://sds.edqm.eu/pdf/SDS/EDQM_201600635_1.0_SDS_EN.pdf?ref=1519273349
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Description Citation

Chemical Name Nikethamide [2]

CAS Number 59-26-7 [2]

Primary Hazards

Toxic if swallowed (Acute

Toxicity, Oral, Category 3),

Causes serious eye irritation

(Category 2A)

[1][2]

GHS Pictogram Skull and crossbones [1]

Signal Word Danger [1]

UN Number UN 2810 [1]

Proper Shipping Name
TOXIC LIQUID, ORGANIC,

N.O.S.
[1]

Primary Disposal Route
Hazardous waste collection by

a licensed disposal facility
[1][3][4]

Prohibited Disposal
Do not empty into drains or

dispose of with regular trash
[1][3]

Step-by-Step Disposal Protocol for Nikethamide
Waste

Segregation and Collection:

Collect all Nikethamide waste, including pure substance, solutions, and contaminated

materials (e.g., gloves, absorbent pads), in a designated and properly labeled hazardous

waste container.

Ensure the container is compatible with Nikethamide and is kept securely closed except

when adding waste.[5]

Waste should be accumulated in a designated Satellite Accumulation Area (SAA) within

the laboratory.[6]
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Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the chemical

name "Nikethamide".[5]

Include any other components of the waste mixture.

Storage:

Store the sealed waste container in a secure, well-ventilated area, away from incompatible

materials.[3]

The storage area should be designated for hazardous waste.

Spill Management:

In the event of a spill, absorb the Nikethamide with an inert, non-combustible material

such as diatomite or universal binders.[2]

Collect the contaminated absorbent material and any contaminated debris into a

designated hazardous waste container.[2][5]

Decontaminate the spill area and cleaning equipment, typically by scrubbing with alcohol.

[2] All materials used for cleanup should be disposed of as hazardous waste.[5]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for the pickup and disposal of the

Nikethamide waste.[7][8]

Provide the waste disposal company with accurate information about the composition of

the waste.

Record Keeping:

Maintain records of the amount of Nikethamide waste generated and its disposal date, in

accordance with institutional and regulatory requirements.[8]
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Nikethamide Disposal Workflow
Nikethamide Waste Generated

(e.g., unused chemical, contaminated labware, spill residue)

Is it a spill?

Contain and absorb spill
with inert material.

Yes

Collect waste in a
designated, compatible, and

sealed hazardous waste container.

No

Label container with
'Hazardous Waste' and 'Nikethamide'.

Store in a secure
Satellite Accumulation Area (SAA).

Contact Environmental Health & Safety (EHS)
or licensed waste disposal company.

Arrange for waste pickup.

Document the disposal.

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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